5-Bromo-1-(3-fluorophenyl)pyrazin-2(1H)-one
Overview
Description
5-Bromo-1-(3-fluorophenyl)pyrazin-2(1H)-one is a chemical compound with the formula C10H6BrFN2O and a molecular weight of 269.07 . It is used in various chemical reactions and is a valuable building block in organic synthesis .
Molecular Structure Analysis
The molecular structure of 5-Bromo-1-(3-fluorophenyl)pyrazin-2(1H)-one consists of a pyrazinone ring substituted with a bromo group at the 5-position and a 3-fluorophenyl group at the 1-position .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-1-(3-fluorophenyl)pyrazin-2(1H)-one, such as its melting point, boiling point, and density, are not specified in the sources I found .Scientific Research Applications
- Pinacol Boronic Esters : 5-Bromo-1-(3-fluorophenyl)pyrazin-2(1H)-one serves as a valuable building block in organic synthesis. Pinacol boronic esters, including this compound, are bench-stable, easy to purify, and commercially available. They have played a prominent role in chemical transformations where the boron moiety remains in the product. These features make them attractive for homologations, conjunctive cross couplings, and radical-polar crossover reactions .
- The catalytic protodeboronation of alkyl boronic esters using a radical approach allows for formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but previously unknown. The method was applied to methoxy-protected (−)-Δ8-THC and cholesterol. Additionally, it was used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
- In drug discovery, 5-Bromo-1-(3-fluorophenyl)pyrazin-2(1H)-one derivatives have been investigated as potential inhibitors of fibroblast growth factor receptors (FGFRs). Abnormal activation of FGFR signaling pathways is implicated in various tumors, making FGFR inhibition an attractive strategy for cancer therapy .
Organic Synthesis and Building Blocks
Hydromethylation of Alkenes
FGFR Inhibitors
Safety and Hazards
According to the safety data sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed with water. If swallowed, the mouth should be rinsed . It should be kept away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
5-bromo-1-(3-fluorophenyl)pyrazin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrFN2O/c11-9-6-14(10(15)5-13-9)8-3-1-2-7(12)4-8/h1-6H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIBGYNMQEHDAHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)N2C=C(N=CC2=O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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